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Compound of Interest

Compound Name: 4-Aminoisophthalic acid

Cat. No.: B1280447

4-Aminoisophthalic Acid: A Comprehensive
Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the chemical properties and structure of 4-
Aminoisophthalic acid. The information is curated for professionals in research and
development, with a focus on data-driven insights and practical experimental guidance.

Chemical Properties and Structure

4-Aminoisophthalic acid, a substituted aromatic dicarboxylic acid, possesses a unique
molecular architecture that lends itself to various applications in chemical synthesis and
materials science. A summary of its key chemical identifiers and properties is provided below.

Table 1: Chemical Identifiers for 4-Aminoisophthalic Acid
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Identifier Value

IUPAC Name 4-Aminobenzene-1,3-dicarboxylic acid
CAS Number 33890-03-8[1][2]

Molecular Formula CsH7NOa4[1][3]

Molecular Weight 181.15 g/mol [1][3]

Canonical SMILES C1=C(C=C(C(=C1)C(=0)O)N)C(=0)O
InChl Key BDBLLWHZWCBDAR-UHFFFAQOYSA-N]3]

Table 2: Physicochemical Properties of 4-Aminoisophthalic Acid

Property Value Source
Melting Point >300 °C (decomposes) Predicted
Boiling Point 458.1 °C at 760 mmHg Predicted[4]
Density 1.551 g/cm3 Predicted[4]
Flash Point 230.8 °C Predicted[4]
Solubility Information not available -

pKa Information not available -

Note: Experimental data for some properties of 4-Aminoisophthalic acid are not readily
available in the literature. The provided boiling point, density, and flash point are predicted
values.

Molecular Structure

The structure of 4-Aminoisophthalic acid consists of a benzene ring substituted with two
carboxylic acid groups at positions 1 and 3, and an amino group at position 4. This
arrangement of functional groups allows for a variety of chemical transformations and makes it
a valuable building block in organic synthesis.
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As of the latest literature review, a definitive crystal structure for 4-Aminoisophthalic acid has
not been deposited in the Cambridge Structural Database (CSD).

Spectral Data

Detailed experimental spectral data for 4-Aminoisophthalic acid is limited. The following
information is based on predictions and data from analogous compounds.

1H NMR Spectroscopy (Predicted) A proton NMR spectrum of 4-Aminoisophthalic acid would
be expected to show signals corresponding to the aromatic protons and the protons of the
amino and carboxylic acid groups. The chemical shifts of the aromatic protons would be
influenced by the electronic effects of the amino and carboxyl substituents.

13C NMR Spectroscopy (Predicted) The carbon NMR spectrum would display distinct signals
for the carboxyl carbons, the aromatic carbons attached to the substituents, and the other
aromatic carbons.

Infrared (IR) Spectroscopy Based on the functional groups present and data from the similar
compound, 4-aminoterephthalic acid, the IR spectrum of 4-Aminoisophthalic acid is expected
to exhibit the following characteristic absorption bands:

O-H stretch (carboxylic acid): A broad band in the region of 2500-3300 cm—1

N-H stretch (amine): Two sharp bands around 3300-3500 cm~1[5]

C=0 stretch (carboxylic acid): A strong, sharp peak around 1700-1680 cm~1[5]

C=C stretch (aromatic): Peaks in the 1600-1450 cm~1 region

C-N stretch (aromatic amine): A band in the 1340-1250 cm~1 region

Experimental Protocols
Synthesis of 4-Aminoisophthalic Acid

A common method for the synthesis of 4-Aminoisophthalic acid is the reduction of 4-
Nitroisophthalic acid.
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Reaction Scheme:
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Figure 1: Synthesis of 4-Aminoisophthalic acid.
Detailed Methodology:

» Dissolution: In a suitable reaction vessel, dissolve 4-Nitroisophthalic acid in an appropriate
solvent, such as ethanol or methanol.

o Catalyst Addition: Add a catalytic amount of palladium on carbon (10% Pd/C).

¢ Reduction: Subject the mixture to hydrogenation. This can be achieved by bubbling
hydrogen gas through the solution at room temperature and atmospheric pressure or by
using a Parr hydrogenator for higher pressures. The reaction should be monitored by a
suitable technique, such as Thin Layer Chromatography (TLC), until the starting material is

consumed.

« Filtration: Upon completion, carefully filter the reaction mixture through a pad of Celite to
remove the palladium catalyst.

o Solvent Removal: Concentrate the filtrate under reduced pressure to yield the crude 4-
Aminoisophthalic acid.

 Purification: The crude product can be purified by recrystallization from a suitable solvent
system, such as an ethanol/water mixture.

Purification Protocol: Recrystallization
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 Dissolution: Dissolve the crude 4-Aminoisophthalic acid in a minimum amount of a hot
solvent (e.g., ethanol/water).

» Decolorization (Optional): If the solution is colored, add a small amount of activated charcoal
and heat for a short period.

» Hot Filtration: Quickly filter the hot solution to remove the activated charcoal and any
insoluble impurities.

o Crystallization: Allow the filtrate to cool slowly to room temperature, and then cool further in
an ice bath to induce crystallization.

e |solation: Collect the crystals by vacuum filtration.
e Washing: Wash the crystals with a small amount of the cold recrystallization solvent.
e Drying: Dry the purified crystals in a vacuum oven.

Logical Workflow for Synthesis and Purification

The overall process for obtaining pure 4-Aminoisophthalic acid can be visualized as a
sequential workflow.
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Figure 2: Workflow for Synthesis and Purification.
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Applications in Research and Drug Development

4-Aminoisophthalic acid serves as a versatile building block in the synthesis of more complex
molecules. Its bifunctional nature, with both amino and carboxylic acid groups, allows for its
incorporation into a variety of molecular scaffolds. It is of interest to researchers in medicinal
chemistry for the development of novel pharmaceutical compounds and in materials science for
the synthesis of specialty polymers and metal-organic frameworks (MOFs). While its
derivatives have been investigated for various potential pharmacological activities, further
research is needed to fully elucidate the therapeutic potential of compounds derived from 4-
Aminoisophthalic acid.[6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 8/8 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1280447?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1280447?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

